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Compound of Interest

Compound Name: Chromium phosphide

CAS No.: 26342-61-0

Cat. No.: B1607373

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of single crystal chromium
phosphide (CrP), a material of interest for its unique electronic and magnetic properties. This

document details a proven synthesis method, presents key characterization data, and outlines

the general principles of alternative synthesis routes.

Introduction to Chromium Phosphide
Chromium phosphide (CrP) is a transition metal phosphide that crystallizes in an

orthorhombic structure with the space group Pnma. Its physical properties, including metallic

conductivity and complex magnetic behavior, make it a subject of ongoing research. The

availability of high-quality single crystals is crucial for the accurate measurement of its intrinsic

properties and for exploring its potential applications.

Synthesis Methodologies
The synthesis of single crystal CrP can be approached through several high-temperature

methods. The selection of a specific technique depends on the desired crystal size, purity, and
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available equipment. The most commonly reported and detailed method is the tin flux growth

technique. Other potential methods include Chemical Vapor Transport (CVT) and high-pressure

synthesis, though specific protocols for CrP are not as readily available in the literature.

Tin Flux Growth: A Detailed Experimental Protocol
The tin (Sn) flux method is a reliable technique for growing high-quality single crystals of CrP.[1]

This method involves dissolving the constituent elements in a molten metal flux (in this case,

tin), followed by slow cooling to facilitate crystal precipitation and growth.

Experimental Workflow: Tin Flux Growth of CrP
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Step 1: Precursor Preparation

Step 2: Ampoule Sealing

Step 3: Crystal Growth

Step 4: Crystal Extraction
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Caption: Workflow for the synthesis of single crystal CrP via the tin flux method.
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Detailed Protocol:

Precursor Preparation: Polycrystalline CrP is used as the starting material. This can be

synthesized by reacting stoichiometric amounts of chromium powder (99.9%) and red

phosphorus powder (99.999%) in a sealed evacuated quartz tube. The mixture is slowly

heated to 850°C and held for several days.[2]

Mixing and Sealing: The synthesized polycrystalline CrP and tin metal (as the flux) are

placed into an alumina crucible. The crucible is then sealed within a quartz ampoule under a

high vacuum.

Heating and Crystal Growth: The sealed ampoule is heated in a programmable furnace to

1150°C and held at this temperature for 48 hours to ensure complete dissolution of the CrP

in the molten tin.[1] Subsequently, the furnace is slowly cooled to 700°C over a period of two

weeks. This slow cooling rate is critical for the nucleation and growth of large, high-quality

single crystals.[1]

Crystal Extraction: At 700°C, the ampoule is removed from the furnace and quickly inverted

into a centrifuge to separate the molten tin flux from the solidified CrP crystals. The crystals

are then typically cleaned with hydrochloric acid (HCl) to remove any residual tin from their

surfaces.

Chemical Vapor Transport (CVT)
Chemical Vapor Transport is a powerful technique for growing high-purity single crystals of

various inorganic compounds. The process relies on a reversible chemical reaction where a

solid material reacts with a gaseous transport agent to form a volatile species. This gaseous

compound is then transported along a temperature gradient and decomposes at a different

temperature to deposit single crystals.

General Principles of CVT:

Transport Agent: Halogens, such as iodine (I₂), are commonly used as transport agents.

Temperature Gradient: A two-zone tube furnace is required to establish a precise

temperature gradient between the source material and the crystal growth region.
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Reaction Ampoule: The starting materials and the transport agent are sealed in an

evacuated quartz ampoule.

While a detailed protocol for the CVT growth of CrP is not readily available in the literature, the

general approach would involve reacting polycrystalline CrP with a transport agent like iodine in

a sealed and evacuated quartz tube placed in a two-zone furnace. The temperature gradient

would be optimized to favor the transport and decomposition of the chromium-phosphorus-

iodide gas species to yield CrP single crystals.

Logical Relationship: Chemical Vapor Transport

Source Zone (T2)

Vapor Phase Transport

Growth Zone (T1)

Polycrystalline CrP(s) + I2(g)

CrP(s) + xI2(g) ⇌ CrIx(g) + Py(g)

Gaseous Species
(CrIx, Py, I2)

Temperature Gradient
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CrIx(g) + Py(g) ⇌ CrP(s) + xI2(g)
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Caption: Logical flow of the Chemical Vapor Transport (CVT) process for CrP synthesis.

High-Pressure Synthesis
High-pressure synthesis can be an effective method for producing novel materials and high-

quality single crystals, particularly for compounds containing volatile elements like phosphorus.

The application of high pressure can stabilize certain crystal structures and facilitate reactions

that are not favorable at ambient pressure.

While a specific protocol for the high-pressure synthesis of single crystal CrP has not been

detailed in the literature, this method has been successfully employed for related chromium

compounds. The synthesis would likely involve subjecting a stoichiometric mixture of chromium

and phosphorus to high pressures (on the order of GPa) and high temperatures in a

specialized apparatus such as a multi-anvil press.

Data Presentation
The following tables summarize the key quantitative data associated with the synthesis and

characterization of single crystal chromium phosphide.

Table 1: Synthesis Parameters for Tin Flux Growth of CrP

Parameter Value Reference

Precursors Polycrystalline CrP, Sn [1]

Crucible Alumina [1]

Atmosphere Vacuum [1]

Maximum Temperature 1150 °C [1]

Dwell Time at Max Temp. 48 hours [1]

Cooling Range 1150 °C to 700 °C [1]

Cooling Duration 2 weeks [1]

Separation Method Centrifugation [1]
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Table 2: Crystallographic and Physical Properties of Single Crystal CrP

Property Value Reference

Crystal System Orthorhombic [2]

Space Group Pnma [2]

Lattice Parameters
a = 5.35 Å, b = 3.10 Å, c =

5.99 Å
[2]

Density (calculated) 5.75 g/cm³ [2]

Electrical Resistivity Metallic behavior [1]

Magnetic Ordering
No cooperative magnetism

above 17 K
[2]

Table 3: Characterization Data for Sn-Flux Grown CrP Single Crystals

Measurement Observation Reference

Resistivity (ρ) vs. Temperature
Decreases with decreasing

temperature, typical of a metal.
[1]

Magnetic Susceptibility (χ) vs.

Temperature

Nearly temperature-

independent, consistent with

Pauli paramagnetism.

[1]

Specific Heat (Cp) vs.

Temperature

Follows the expected T³

dependence at low

temperatures.

[1]

Conclusion
The synthesis of high-quality single crystals of chromium phosphide is achievable through the

tin flux method, as detailed in this guide. This technique provides a reproducible pathway for

obtaining crystals suitable for detailed physical property measurements. While Chemical Vapor

Transport and high-pressure synthesis represent promising alternative routes, further research

is required to establish specific and optimized protocols for CrP. The data and methodologies
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presented herein are intended to serve as a valuable resource for researchers in materials

science, condensed matter physics, and related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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